Cas no 13122-52-6 (2-Pentanone, 4-methoxy-)

• Product Name: 2-Pentanone, 4-methoxy-
• CAS No: 13122-52-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 119310
• PubChem ID: 12723433
• Update Time: 2025-04-18

2-Pentanone, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 4-methoxy-
• 2-Pentanone, 4-methoxy- (9CI)
• 4-methoxypentan-2-one
• DTXSID00508117
• AKOS013569619
• J-200112
• 13122-52-6
• SCHEMBL2742444

• Inchi： 1S/C6H12O2/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3
• InChI Key： BNEZGZQZWFYHTI-UHFFFAOYSA-N
• SMILES： O(C)C(C)CC(C)=O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3